Cas no 69352-78-9 (4-hydroxy-6,7-dimethyl-3-Cinnolineacetic acid)

• Product Name: 4-hydroxy-6,7-dimethyl-3-Cinnolineacetic acid
• CAS No: 69352-78-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 1116167
• PubChem ID: 50386
• Update Time: 2025-04-20

4-hydroxy-6,7-dimethyl-3-Cinnolineacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-6,7-dimethyl-3-Cinnolineacetic acid
• 2-(6,7-dimethyl-4-oxo-1H-cinnolin-3-yl)acetic acid
• 6,7-Dimethyl-4-hydroxy-3-cinnolineacetic acid
• 69352-78-9
• DTXSID10219404
• CINNOLINE-3-ACETIC ACID, 6,7-DIMETHYL-4-HYDROXY-
• 2-(4-Hydroxy-6,7-dimethylcinnolin-3-yl)acetic acid
• BRN 0803005
• 6,7-Dimethyl-4-hydroxycinnoline-3-acetic acid

• Inchi： 1S/C12H12N2O3/c1-6-3-8-9(4-7(6)2)13-14-10(12(8)17)5-11(15)16/h3-4H,5H2,1-2H3,(H,13,17)(H,15,16)
• InChI Key： YAULJBNDKJVNGV-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)=NNC2C=C(C)C(C)=CC=21

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.76